1. Home
  2. Product
  3. 1,3-Bis(4-methoxyphenyl)-1,3-propanedione
1,3-Bis(4-methoxyphenyl)-1,3-propanedione 1,3-Bis(4-methoxyphenyl)-1,3-propanedione 1,3-Bis(4-methoxyphenyl)-1,3-propanedione is a reagent in the preparation of hydroxyphenyl alkenyl isoxazoles which has estrogen receptor-alpha binding affinity.
1,3-Bis(4-methoxyphenyl)-1,3-propanedione is a diketone. It is formed as an intermediate during the synthesis of bisphenols.
Brand Name: Vulcanchem
CAS No.: 18362-51-1
VCID: VC20877361
InChI: InChI=1S/C17H16O4/c1-20-14-7-3-12(4-8-14)16(18)11-17(19)13-5-9-15(21-2)10-6-13/h3-10H,11H2,1-2H3
SMILES: COC1=CC=C(C=C1)C(=O)CC(=O)C2=CC=C(C=C2)OC
Molecular Formula: C17H16O4
Molecular Weight: 284.31 g/mol

1,3-Bis(4-methoxyphenyl)-1,3-propanedione

CAS No.: 18362-51-1

Cat. No.: VC20877361

Molecular Formula: C17H16O4

Molecular Weight: 284.31 g/mol

* For research use only. Not for human or veterinary use.

1,3-Bis(4-methoxyphenyl)-1,3-propanedione - 18362-51-1

Specification

Description 1,3-Bis(4-methoxyphenyl)-1,3-propanedione is a reagent in the preparation of hydroxyphenyl alkenyl isoxazoles which has estrogen receptor-alpha binding affinity.
1,3-Bis(4-methoxyphenyl)-1,3-propanedione is a diketone. It is formed as an intermediate during the synthesis of bisphenols.
CAS No. 18362-51-1
Molecular Formula C17H16O4
Molecular Weight 284.31 g/mol
IUPAC Name 1,3-bis(4-methoxyphenyl)propane-1,3-dione
Standard InChI InChI=1S/C17H16O4/c1-20-14-7-3-12(4-8-14)16(18)11-17(19)13-5-9-15(21-2)10-6-13/h3-10H,11H2,1-2H3
Standard InChI Key GNMDORSUZRRMFS-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C(=O)CC(=O)C2=CC=C(C=C2)OC
Canonical SMILES COC1=CC=C(C=C1)C(=O)CC(=O)C2=CC=C(C=C2)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19